molecular formula C19H11N3OS B289939 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one

Cat. No. B289939
M. Wt: 329.4 g/mol
InChI Key: APEPNHKPXGPQTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one, also known as PTTH, is a synthetic compound that has been studied for its potential applications in scientific research. PTTH belongs to the class of tetracyclic compounds and has a unique structure that makes it an interesting target for research.

Mechanism of Action

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one exerts its biological effects by binding to specific receptors in cells and modulating various signaling pathways. The exact mechanism of action of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one is still being studied, but it is believed to involve the inhibition of certain enzymes and the activation of specific cellular pathways.
Biochemical and Physiological Effects:
14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been shown to have several biochemical and physiological effects, including the inhibition of inflammation, the induction of apoptosis in cancer cells, and the inhibition of viral replication. 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has also been shown to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one for lab experiments include its high purity, its well-defined structure, and its ability to modulate specific cellular pathways. However, the limitations of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one include its high cost, its complex synthesis, and its potential toxicity.

Future Directions

There are several future directions for research on 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one. One area of interest is the development of new synthetic methods for 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one that are more efficient and cost-effective. Another area of interest is the further elucidation of the mechanism of action of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one and its potential applications in the treatment of various diseases. Additionally, the development of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one-based diagnostic tools could have significant implications for the early detection and treatment of certain diseases.

Synthesis Methods

The synthesis of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one involves a multi-step process that requires specialized chemical knowledge and equipment. The first step involves the synthesis of a key intermediate, which is then subjected to a series of reactions to yield the final product. The synthesis of 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been described in several research papers, and the process has been optimized to yield high purity and yield.

Scientific Research Applications

14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. 14-Phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one has also been studied for its potential use as a diagnostic tool for certain diseases.

properties

Molecular Formula

C19H11N3OS

Molecular Weight

329.4 g/mol

IUPAC Name

14-phenyl-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3,5,7,9,11(16),12-heptaen-15-one

InChI

InChI=1S/C19H11N3OS/c23-19-17-16(20-11-22(19)13-7-2-1-3-8-13)14-10-12-6-4-5-9-15(12)21-18(14)24-17/h1-11H

InChI Key

APEPNHKPXGPQTP-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC5=CC=CC=C5C=C34

Canonical SMILES

C1=CC=C(C=C1)N2C=NC3=C(C2=O)SC4=NC5=CC=CC=C5C=C34

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.